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Introduction

Metamizole (also known as Dipyrone) is a non-opioid analgesic and antipyretic agent utilized in
both clinical and preclinical research. As a prodrug, it is rapidly hydrolyzed to its active
metabolites, 4-methylaminoantipyrine (MAA) and 4-aminoantipyrine (AA).[1][2] The inherent
chemical instability of metamizole in aqueous solutions presents a significant challenge for
researchers, potentially leading to inconsistent results in vivo.[3] These application notes
provide detailed protocols for the preparation, storage, and administration of metamizole
solutions for in vivo experiments, with a focus on ensuring solution stability and experimental

reproducibility.

Data Presentation
Solubility of Metamizole Sodium

The solubility of metamizole sodium in various solvents is a critical factor in the preparation of
solutions for in vivo studies. The following table summarizes the approximate solubility at room
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temperature.

Solvent Solubility (approx.) Reference

Water Very soluble [1]

0.9% Saline Very soluble Inferred from use in injections
PBS (pH 7.2) ~10 mg/mL [1]

Ethanol ~20 mg/mL [1]

DMSO ~30 mg/mL [1]

Dimethylformamide (DMF) ~30 mg/mL [1]

Stability of Metamizole Solutions

Metamizole is susceptible to hydrolysis in agueous solutions, a process accelerated by acidic
pH, elevated temperatures, and the presence of oxygen.[3]

Condition Observation Time Frame Reference

Aqueous Solution

Complete hydrolysis ~30 minutes [3]
(0.01 mM, pH 2.5)
Aqueous Solution (0.1 )
M) ~10% hydrolysis 5 hours [3]
Mixed with Morphine, Stable (within £10% of

o At least 7 days [3]
stored at 22°C initial conc.)
Mixed with Morphine, Significant

After 3 days [3]

stored at 37°C concentration loss

Aqueous solution
Recommended for o
stored at 2-8°C, Use within 24 hours [3]
, short-term storage
protected from light

Aqueous solution with
Sodium Sulfite (1.5 Hydrolysis inhibited During HPLC analysis  [3]
mg/mL)
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Recommended In Vivo Dosages for Rodents

The appropriate dosage of metamizole can vary depending on the animal species, strain, and

the experimental model of pain or fever. The following table provides a range of commonly

used doses for mice and rats.

Route of

Species o ] Dosage Range Reference
Administration
3 mg/mL in drinking
Mouse Oral (gavage) [4]
water
Mouse Intraperitoneal (i.p.) 10 - 43 mg/kg [5]
Rat Intraperitoneal (i.p.) 50 mg/kg [6]
Rat Intravenous (i.v.) 25 - 50 mg/kg [7]
Rodents (general) Parenteral 25 - 50 mg/kg [7]

Experimental Protocols

Protocol 1: Preparation of Metamizole Solution for Oral

Gavage in Mice

Objective: To prepare a metamizole solution for oral administration to mice.

Materials:

o Metamizole sodium powder

Vortex mixer

Analytical balance

Vehicle: Sterile water for injection or 0.9% sterile saline.

Sterile containers (e.g., 15 mL conical tubes)

Appropriately sized oral gavage needles (e.g., 20-gauge, 1.5-inch, curved with a ball tip)[8]
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e Syringes
Procedure:
o Calculate the required amount of metamizole and vehicle.

o Determine the desired dose in mg/kg and the dosing volume in mL/kg. For mice, a typical
oral gavage volume is 5-10 mL/kg.[9]

o Example Calculation: For a 100 mg/kg dose to a 25 g mouse with a dosing volume of 10
mL/kg:

» Dose per mouse = 100 mg/kg * 0.025 kg = 2.5 mg
= Volume per mouse = 10 mL/kg * 0.025 kg = 0.25 mL
» Required concentration = 2.5 mg / 0.25 mL = 10 mg/mL
o Weigh the metamizole sodium powder accurately using an analytical balance.
» Dissolve the metamizole in the chosen vehicle.
o Add the weighed metamizole powder to a sterile container.
o Add the calculated volume of sterile water or saline.

o Vortex gently until the powder is completely dissolved. Avoid vigorous shaking to minimize
oxygen introduction.[3]

o Prepare for administration.

o Draw up the calculated volume of the metamizole solution into a syringe fitted with an
appropriate oral gavage needle.

e Administration.

o Gently restrain the mouse.
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o Carefully insert the gavage needle into the esophagus and administer the solution slowly.
[10][11]

Stability and Storage: Aqueous solutions of metamizole are prone to degradation. It is highly
recommended to prepare the solution fresh on the day of use.[1] If temporary storage is
necessary, keep the solution at 2-8°C and protected from light for no longer than 24 hours.[3]

Protocol 2: Preparation of Metamizole Solution for
Intraperitoneal (IP) Injection in Mice and Rats

Objective: To prepare a sterile metamizole solution for intraperitoneal administration.

Materials:

Metamizole sodium powder

Vehicle: Sterile 0.9% saline for injection.

Sterile containers (e.qg., vials)

Vortex mixer

Analytical balance

Sterile syringes and needles (e.g., 25-27 gauge for mice, 23-25 gauge for rats)[12]

Sterile filter (0.22 pm) if starting with non-sterile powder.
Procedure:
o Calculate the required amount of metamizole and vehicle.

o Determine the desired dose (mg/kg) and injection volume (mL/kg). For IP injections in
rodents, a maximum volume of 10 mL/Kkg is generally recommended.[12]

o Example Calculation: For a 50 mg/kg dose to a 200 g rat with an injection volume of 5
mL/kg:
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» Dose per rat = 50 mg/kg * 0.2 kg = 10 mg
» Volume perrat =5 mL/kg *0.2 kg =1.0 mL

» Required concentration =10 mg /1.0 mL = 10 mg/mL

» Weigh the metamizole sodium powder under sterile conditions if possible.
 Dissolve the metamizole in sterile saline.

o Add the metamizole powder to a sterile container.

o Add the calculated volume of sterile saline.

o Gently vortex until fully dissolved.

o If the initial powder was not sterile, filter the final solution through a 0.22 um sterile filter
into a sterile vial.

e Administration.
o Restrain the animal appropriately.
o Insert the needle into the lower right quadrant of the abdomen at a 30-40° angle.[12]
o Aspirate to ensure no fluid is drawn back, then inject the solution.

Stability and Storage: As with oral solutions, IP injection solutions should be prepared fresh
daily.[1] Store at 2-8°C, protected from light, if not used immediately, for a maximum of 24
hours.[3]

Visualizations
Metamizole Degradation Pathway
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Caption: Primary degradation and metabolic pathway of Metamizole.

Experimental Workflow: Solution Preparation and
Administration
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Caption: General workflow for preparing and administering Metamizole.
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Logic Diagram: Ensuring Metamizole Solution Stability
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Caption: Key considerations for maintaining Metamizole solution stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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